Dipinacoline glutamate
Description
Dipinacoline glutamate is a bioactive chemical.
Properties
CAS No. |
123729-01-1 |
|---|---|
Molecular Formula |
C17H33NO4 |
Molecular Weight |
315.4 g/mol |
IUPAC Name |
bis(3,3-dimethylbutan-2-yl) (2S)-2-aminopentanedioate |
InChI |
InChI=1S/C17H33NO4/c1-11(16(3,4)5)21-14(19)10-9-13(18)15(20)22-12(2)17(6,7)8/h11-13H,9-10,18H2,1-8H3/t11?,12?,13-/m0/s1 |
InChI Key |
NWFOJMQOKNLKHC-BPCQOVAHSA-N |
Isomeric SMILES |
CC(C(C)(C)C)OC(=O)CC[C@@H](C(=O)OC(C)C(C)(C)C)N |
SMILES |
CC(C(C)(C)C)OC(=O)CCC(C(=O)OC(C)C(C)(C)C)N |
Canonical SMILES |
CC(C(C)(C)C)OC(=O)CCC(C(=O)OC(C)C(C)(C)C)N |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
DiPG dipinacoline glutamate L-glutamic acid dipinacoline este |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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